Cas no 128073-04-1 (2-Pyridinecarbonylchloride, 3-(trifluoromethyl)-)

• Product Name: 2-Pyridinecarbonylchloride, 3-(trifluoromethyl)-
• CAS No: 128073-04-1
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13174647
• CID: 103045
• PubChem ID: 45081948
• Update Time: 2025-04-18

2-Pyridinecarbonylchloride, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonylchloride, 3-(trifluoromethyl)-
• 2-Pyridinecarbonyl chloride, 3-(trifluoromethyl)- (9CI)
• 3-(Trifluoromethyl)pyridine-2-carbonyl chloride
• 3-trifluoromethyl-pyridine-2-carbonyl chloride
• 2-PYRIDINECARBONYL CHLORIDE, 3-(TRIFLUOROMETHYL)-
• SCHEMBL3058108
• DTXSID10664975
• 128073-04-1
• DB-271016

• MDL： MFCD13174647
• Inchi： 1S/C7H3ClF3NO/c8-6(13)5-4(7(9,10)11)2-1-3-12-5/h1-3H
• InChI Key： PFHBPXVPKNGYEW-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=CN=1)C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.98559
• Monoisotopic Mass: 208.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6

Experimental Properties

• PSA: 29.96